Cas no 74413-86-8 (1,1-Dimethyl-2,3-Dihydro-1H-Inden-2-Amine hydrochloride)

• Product Name: 1,1-Dimethyl-2,3-Dihydro-1H-Inden-2-Amine hydrochloride
• CAS No: 74413-86-8
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD34475030
• CID: 5458846
• PubChem ID: 70560025
• Update Time: 2025-10-19

1,1-Dimethyl-2,3-Dihydro-1H-Inden-2-Amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethyl-2,3-Dihydro-1H-Inden-2-Amine hydrochloride

• MDL： MFCD34475030
• Inchi： 1S/C11H15N.ClH/c1-11(2)9-6-4-3-5-8(9)7-10(11)12;/h3-6,10H,7,12H2,1-2H3;1H
• InChI Key： QMMYWLHHHBPENP-UHFFFAOYSA-N
• SMILES： CC1(C(CC2=CC=CC=C21)N)C.Cl

Additional information on 1,1-Dimethyl-2,3-Dihydro-1H-Inden-2-Amine hydrochloride

1,1-Dimethyl-2,3-Dihydro-1H-Inden-2-Amine Hydrochloride (CAS No. 74413-86-8): An Overview of Its Properties and Applications

1,1-Dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride (CAS No. 74413-86-8) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound is a derivative of indene and belongs to the class of amines. Its unique chemical structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is C₁₀H₁₅N·HCl, and its molecular weight is approximately 190.7 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and common organic solvents such as ethanol and methanol. These solubility properties make it easy to handle and process in laboratory and industrial settings.

In terms of its chemical structure, 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride features a substituted indene ring with two methyl groups attached to the 1-position and an amine group at the 2-position. The presence of the hydrochloride salt form enhances its stability and solubility in aqueous solutions, making it suitable for various synthetic reactions and pharmaceutical formulations.

Pharmaceutical Applications: One of the primary applications of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is in the pharmaceutical industry. It serves as an intermediate in the synthesis of several drugs with diverse therapeutic effects. Recent studies have shown that compounds derived from this intermediate exhibit potent pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

A notable example is its use in the development of novel analgesics. Research published in the Journal of Medicinal Chemistry highlights the potential of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride-based compounds to provide effective pain relief with fewer side effects compared to traditional analgesics. These compounds are being investigated for their ability to target specific pain pathways without causing significant central nervous system depression.

In addition to analgesic applications, 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride-derived compounds have shown promise in neurodegenerative disease research. Studies conducted by researchers at the University of California have demonstrated that these compounds can protect neurons from oxidative stress and inhibit neuroinflammation, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

Synthetic Chemistry: From a synthetic chemistry perspective, 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is a valuable building block due to its reactivity and functional group versatility. It can undergo various chemical transformations to form more complex molecules with desired biological activities. For instance, it can be used in nucleophilic substitution reactions to introduce different functional groups or in coupling reactions to form larger molecular scaffolds.

The synthesis of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride typically involves multiple steps starting from readily available starting materials such as indene derivatives. A common synthetic route involves the reduction of an indene derivative followed by N-methylation and subsequent salt formation with hydrochloric acid. This multi-step process ensures high purity and yield of the final product.

Toxicology and Safety: Understanding the toxicological profile of any chemical compound is crucial for its safe handling and application. Studies on the toxicity of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride have shown that it has low acute toxicity when administered orally or intraperitoneally in animal models. However, like many organic compounds, it should be handled with appropriate safety measures to prevent skin contact or inhalation.

The environmental impact of this compound is also an important consideration. Research indicates that it has low bioaccumulation potential and degrades readily under environmental conditions. This makes it a relatively safe choice for industrial processes where environmental exposure is a concern.

FUTURE DIRECTIONS: The ongoing research into the properties and applications of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amnine hydrochloride-based compounds holds significant promise for future developments in pharmaceuticals and fine chemicals. Ongoing clinical trials are exploring its potential as a therapeutic agent for various diseases, including chronic pain management and neurodegenerative disorders.

In conclusion, 1,1-dimethyl-2,3-dihydro-1H-inden-2-amnine hydrochloride (CAS No. 74413-86-8) is a versatile compound with a wide range of applications in both research and industry. Its unique chemical structure and favorable properties make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals. As research continues to uncover new uses for this compound, its importance in the field is likely to grow further.